N-(3-chloro-4-fluorophenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[3-(4-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H12Cl2FN3O2S2/c21-11-1-4-13(5-2-11)26-19(28)18-16(7-8-29-18)25-20(26)30-10-17(27)24-12-3-6-15(23)14(22)9-12/h1-9H,10H2,(H,24,27)
• InChI Key: FUBAQPJPECSOSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC(=C(C=C4)F)Cl)Cl
• Molecular Formula: C20H12Cl2FN3O2S2
• Molecular Weight: 480.4 g/mol
• CAS No.: 1260991-23-8

Description

N-(3-chloro-4-fluorophenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C20H12Cl2FN3O2S2 and its molecular weight is 480.35. The purity is usually 95%.
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Scientific Research Applications

Antiviral Activity

A study by Mary et al. (2020) synthesized and characterized a novel antiviral molecule, closely related to the compound of interest, and evaluated its antiviral potency against SARS-CoV-2 protein through molecular docking. Their findings revealed significant antiviral activity, suggesting potential applications in COVID-19 treatment and management Mary et al., 2020.

Cancer Therapy

Research conducted by Gangjee et al. (2008) focused on synthesizing compounds as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), crucial enzymes in cancer cell proliferation. Their work demonstrates the compound's relevance in developing new anticancer therapies Gangjee et al., 2008.

Spectroscopic Analysis and Material Science

A study by Tapaswi et al. (2015) synthesized transparent polyimides with high refractive indices and small birefringences from thiophenyl-substituted benzidines, indicating the compound's application in material science, particularly in the development of optoelectronic devices Tapaswi et al., 2015.

Pharmacokinetic Properties and Molecular Docking

Jenepha Mary et al. (2022) characterized the antiviral active molecule through vibrational signatures and quantum computational approaches, focusing on its pharmacokinetic properties and inhibition activity against viruses. This indicates its potential for further development in pharmaceutical applications Jenepha Mary et al., 2022.